Cas no 898289-14-0 (Methyl 2-(3-methyl-1，2，4-oxadiazol-5-yl)benzoate)

• Product Name: Methyl 2-(3-methyl-1，2，4-oxadiazol-5-yl)benzoate
• CAS No: 898289-14-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 715033
• PubChem ID: 18525835
• Update Time: 2025-04-19

Methyl 2-(3-methyl-1，2，4-oxadiazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(3-methyl-1,2,4-oxadiazol-5-yl)-, methyl ester
• Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
• MFCD08690280
• DTXSID30594588
• FT-0713014
• Methyl 2-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate,95%
• 898289-14-0
• SCHEMBL17725584
• Methyl 2-(3-methyl-1，2，4-oxadiazol-5-yl)benzoate

• Inchi： 1S/C11H10N2O3/c1-7-12-10(16-13-7)8-5-3-4-6-9(8)11(14)15-2/h3-6H,1-2H3
• InChI Key： AMHURQVRFDDGPV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)OC)=NC(C)=N1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 370.4°C at 760 mmHg
• Flash Point: 177.8°C
• Refractive Index: 1.54

Methyl 2-(3-methyl-1，2，4-oxadiazol-5-yl)benzoate Security Information

• Hazard Statement： Corrosive